1,3,5-trimethyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1H-pyrazole-4-sulfonamide

• IUPAC Name: 1,3,5-trimethyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)pyrazole-4-sulfonamide
• InChI: InChI=1S/C15H18F3N3O3S/c1-10-13(11(2)21(3)20-10)25(23,24)19-9-14(22,15(16,17)18)12-7-5-4-6-8-12/h4-8,19,22H,9H2,1-3H3
• InChI Key: ACBXROHQHFRKFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)S(=O)(=O)NCC(C2=CC=CC=C2)(C(F)(F)F)O
• Molecular Formula: C15H18F3N3O3S
• Molecular Weight: 377.4 g/mol

Description

1,3,5-trimethyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C15H18F3N3O3S and its molecular weight is 377.38. The purity is usually 95%.
BenchChem offers high-quality 1,3,5-trimethyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1H-pyrazole-4-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3,5-trimethyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1H-pyrazole-4-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

COX-2 Inhibition for Therapeutic Applications

Research on sulfonamide-containing 1,5-diarylpyrazole derivatives has highlighted their effectiveness in blocking cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory process. Extensive structure-activity relationship (SAR) studies within this series have identified potent and selective COX-2 inhibitors. These findings have implications for the development of new treatments for conditions such as rheumatoid arthritis and osteoarthritis (Penning et al., 1997).

Carbonic Anhydrase Inhibition

A series of polymethoxylated-pyrazoline benzene sulfonamides were investigated for their cytotoxic activities on tumor and non-tumor cell lines and for their inhibitory effects on carbonic anhydrase isoenzymes. These studies demonstrate the potential of such compounds in designing new inhibitors with therapeutic applications in conditions where carbonic anhydrase activity is implicated (Kucukoglu et al., 2016).

Antimicrobial Activity

Compounds based on 3-methyl-1-phenyl-5-benzene sulfonamido pyrazole have been synthesized and tested for their antimicrobial properties. These studies contribute to the search for new antimicrobial agents capable of combating resistant strains of bacteria and fungi (El‐Emary et al., 2002).

Antiproliferative Activities

Synthesis and evaluation of pyrazole-sulfonamide derivatives have shown significant antiproliferative activities against HeLa and C6 cell lines, suggesting their potential as anticancer agents. Such compounds could serve as a basis for the development of new therapeutic agents targeting various forms of cancer (Mert et al., 2014).

Quantum Mechanical Calculations and Spectroscopic Investigations

Studies on specific sulfonamide derivatives have utilized quantum mechanical calculations and spectroscopic investigations to elucidate their molecular structures and properties. These investigations provide valuable insights into the electronic and molecular characteristics of these compounds, facilitating their application in various scientific and industrial fields (Govindasamy & Gunasekaran, 2015).